2-chloro-N-(1-methyl-6-oxopyridin-3-yl)acetamide

• IUPAC Name: 2-chloro-N-(1-methyl-6-oxopyridin-3-yl)acetamide
• InChI: InChI=1S/C8H9ClN2O2/c1-11-5-6(2-3-8(11)13)10-7(12)4-9/h2-3,5H,4H2,1H3,(H,10,12)
• InChI Key: DPOXGJCIPBSXOP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=CC1=O)NC(=O)CCl
• Molecular Formula: C8H9ClN2O2
• Molecular Weight: 200.62 g/mol

Description

2-chloro-N-(1-methyl-6-oxopyridin-3-yl)acetamide, also known as CMOA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. CMOA is a derivative of pyridine and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-chloro-N-(1-methyl-6-oxopyridin-3-yl)acetamide is not fully understood, but it is believed to interact with cellular targets, including enzymes and proteins, leading to changes in cellular signaling pathways. 2-chloro-N-(1-methyl-6-oxopyridin-3-yl)acetamide has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
2-chloro-N-(1-methyl-6-oxopyridin-3-yl)acetamide has been shown to have various biochemical and physiological effects, including the inhibition of acetylcholinesterase activity, which may have implications for the treatment of Alzheimer's disease. 2-chloro-N-(1-methyl-6-oxopyridin-3-yl)acetamide has also been shown to have antibacterial and anticancer properties, which may be due to its ability to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-(1-methyl-6-oxopyridin-3-yl)acetamide in lab experiments is its fluorescent properties, which make it useful as a probe for the detection of metal ions. 2-chloro-N-(1-methyl-6-oxopyridin-3-yl)acetamide is also relatively easy to synthesize, making it accessible for researchers. However, one limitation of using 2-chloro-N-(1-methyl-6-oxopyridin-3-yl)acetamide is its potential toxicity, which may require careful handling and disposal.

Future Directions

There are several future directions for the research on 2-chloro-N-(1-methyl-6-oxopyridin-3-yl)acetamide, including investigating its potential therapeutic applications, such as in the treatment of Alzheimer's disease and cancer. Further studies are also needed to better understand the mechanism of action of 2-chloro-N-(1-methyl-6-oxopyridin-3-yl)acetamide and to optimize its synthesis and purification methods. Additionally, exploring the use of 2-chloro-N-(1-methyl-6-oxopyridin-3-yl)acetamide as a ligand in the synthesis of metal complexes could have important implications for catalysis and material science.

Synthesis Methods

2-chloro-N-(1-methyl-6-oxopyridin-3-yl)acetamide can be synthesized using different methods, including the reaction of 2-chloroacetyl chloride with 3-acetylpyridine in the presence of a base. Another method involves the reaction of 2-chloroacetyl chloride with 3-pyridinecarboxaldehyde in the presence of a base. The yield of 2-chloro-N-(1-methyl-6-oxopyridin-3-yl)acetamide varies depending on the method used, and the purity of the compound can be improved using various purification techniques.

Scientific Research Applications

2-chloro-N-(1-methyl-6-oxopyridin-3-yl)acetamide has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions, such as copper and iron. It has also been used as a ligand in the synthesis of metal complexes, which have potential applications in catalysis and material science. 2-chloro-N-(1-methyl-6-oxopyridin-3-yl)acetamide has been investigated for its potential antimicrobial and anticancer properties, and it has shown promising results in preclinical studies.